Cas no 88301-99-9 (4-(dimethylamino)methylideneheptane-3,5-dione)

• Product name: 4-(dimethylamino)methylideneheptane-3,5-dione
• CAS No: 88301-99-9
• MF: C₁₀H₁₇NO₂
• Molecular Weight: 183.24748
• CID: 638246
• PubChem ID: 14152201

4-(dimethylamino)methylideneheptane-3,5-dione Properties

Names and Identifiers

• 3,5-Heptanedione, 4-[(dimethylamino)methylene]-
• 4-(dimethylaminomethylidene)heptane-3,5-dione
• 4-(dimethylamino)methylideneheptane-3,5-dione
• EN300-1125890
• 3,5-Heptanedione,4-[(dimethylamino)methylene]-
• SCHEMBL5902788
• 88301-99-9
• DTXSID60556710
• 4-[(Dimethylamino)methylidene]heptane-3,5-dione

• Inchi： InChI=1S/C10H17NO2/c1-5-9(12)8(7-11(3)4)10(13)6-2/h7H,5-6H2,1-4H3
• InChIKey： ABJYRKKLICAUMP-UHFFFAOYSA-N
• SMILES： CCC(=O)C(=CN(C)C)C(=O)CC

Computed Properties

• 精确分子量: 183.125928785g/mol
• 同位素质量: 183.125928785g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 13
• 可旋转化学键数量: 5
• 复杂度: 211
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 37.4Ų
• XLogP3: 1.1